N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-(methylthio)nicotinamide

• IUPAC Name: N-[2-(2-methylimidazol-1-yl)ethyl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C13H16N4OS/c1-10-14-6-8-17(10)9-7-15-12(18)11-4-3-5-16-13(11)19-2/h3-6,8H,7,9H2,1-2H3,(H,15,18)
• InChI Key: LUOJNAVCYHMSFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC(=O)C2=C(N=CC=C2)SC
• Molecular Formula: C13H16N4OS
• Molecular Weight: 276.36 g/mol

Description

N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-(methylthio)nicotinamide, also known as MTA, is a small molecule that has been extensively studied for its potential therapeutic applications. MTA is a member of the S-adenosylmethionine (SAM) family of metabolites and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Corrosion Inhibition

A study by Chakravarthy, Mohana, and Kumar (2014) explores the corrosion inhibition effect of nicotinamide derivatives, including compounds similar to N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-(methylthio)nicotinamide, on mild steel in hydrochloric acid solution. These derivatives exhibit mixed-type corrosion inhibition behavior, with their adsorption on mild steel surfaces following the Langmuir isotherm model. This indicates their potential as effective corrosion inhibitors in industrial applications (Chakravarthy, Mohana, & Kumar, 2014).

Catalytic Applications

Grasa, Gueveli, Singh, and Nolan (2003) discuss the use of N-heterocyclic carbenes, which include imidazol-2-ylidenes (closely related to the chemical structure ), as efficient catalysts in transesterification and acylation reactions. These reactions are crucial in the synthesis of esters from alcohols and enol acetates at room temperature, highlighting the compound's potential in facilitating organic synthesis and chemical manufacturing processes (Grasa, Gueveli, Singh, & Nolan, 2003).

Antimicrobial and Antitumor Activities

Patel and Shaikh (2010) synthesized derivatives of nicotinic acid, closely related to the compound of interest, demonstrating significant antimicrobial activity against various bacterial and fungal species. This suggests the potential of such compounds in the development of new antimicrobial agents (Patel & Shaikh, 2010).

Tomorowicz, Sławiński, Żołnowska, Szafrański, and Kawiak (2020) explored the antitumor evaluation and molecular modeling of novel derivatives involving nicotinic acid, showing significant cytotoxic activity against various cancer cell lines. This research points to the compound's relevance in designing new antitumor agents (Tomorowicz et al., 2020).